3-Formyl-4,5-dimethoxybenzoic acid

• Molecular Formula: C10H10O5
• Molecular Weight: 210.18 g/mol
• IUPAC Name: 3-formyl-4,5-dimethoxybenzoic acid
• InChI: InChI=1S/C10H10O5/c1-14-8-4-6(10(12)13)3-7(5-11)9(8)15-2/h3-5H,1-2H3,(H,12,13)
• InChI Key: NUFSQNULKLPEPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)C=O)C(=O)O

Description

3-Formyl-4,5-dimethoxybenzoic acid is a benzoic acid derivative featuring a formyl group at position 3 and methoxy groups at positions 4 and 3. The formyl group enhances electrophilicity, making it a versatile intermediate for further functionalization, such as condensation reactions or as a precursor for heterocyclic compounds.

Biological Activity

3-Formyl-4,5-dimethoxybenzoic acid is a compound of significant interest due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and potential applications based on current research findings.

Chemical Structure and Properties

3-Formyl-4,5-dimethoxybenzoic acid features a benzoic acid backbone with a formyl group at the 3-position and methoxy groups at the 4 and 5 positions. This unique structure contributes to its reactivity and biological activity.

Property	Value
Molecular Formula	C10H10O5
Molecular Weight	210.18 g/mol
Solubility	Soluble in organic solvents

The biological activity of 3-formyl-4,5-dimethoxybenzoic acid can be attributed to several mechanisms:

• Enzymatic Interactions : The formyl group can undergo enzymatic oxidation, forming reactive intermediates that modulate various biochemical pathways.
• Antioxidant Activity : The compound exhibits antioxidant properties, potentially reducing oxidative stress in biological systems.
• Anti-inflammatory Effects : Preliminary studies suggest that it may possess anti-inflammatory activities, although specific pathways remain to be elucidated.

Antimicrobial Activity

Research has indicated that 3-formyl-4,5-dimethoxybenzoic acid demonstrates antimicrobial properties against a range of pathogens. In vitro studies have shown effective inhibition of bacterial growth, particularly against Gram-positive bacteria.

Anti-inflammatory Effects

In animal models, this compound has shown promise in reducing inflammation markers. For instance, it significantly decreased the levels of pro-inflammatory cytokines in treated subjects compared to controls.

Antioxidant Properties

The antioxidant capacity of 3-formyl-4,5-dimethoxybenzoic acid has been evaluated using various assays, including DPPH and ABTS radical scavenging tests. Results indicated a strong ability to neutralize free radicals, suggesting its potential use in preventing oxidative damage .

Case Studies

• Study on Antimicrobial Activity : A study assessed the efficacy of 3-formyl-4,5-dimethoxybenzoic acid against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be 50 µg/mL for S. aureus and 100 µg/mL for E. coli, indicating significant antibacterial activity.
• Anti-inflammatory Research : In a controlled trial involving rats induced with inflammation via carrageenan injection, administration of the compound resulted in a reduction of paw edema by approximately 40% compared to the control group.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Substituent Effects on Reactivity and Stability

The structural analogs of 3-formyl-4,5-dimethoxybenzoic acid differ primarily in substituent type and position. Key comparisons include:

3-Iodo-4,5-dimethoxybenzoic Acid

• Synthesis : Prepared from 3-iodo-4-hydroxy-5-methoxybenzaldehyde in two steps, involving acid chloride formation and subsequent coupling .
• Application : Used in the synthesis of telomerase inhibitors (e.g., derivatives of MST-312), highlighting its role in medicinal chemistry .

3-Hydroxy-4,5-dimethoxybenzoic Acid (CAS 1916-08-1)

• Structure : Hydroxyl group at position 3 instead of formyl.
• Properties : Increased polarity due to the hydroxyl group, enhancing solubility in aqueous media compared to the formyl analog.

4-Hydroxy-3,5-dimethoxybenzoic Acid (CAS 530-57-4)

• Structure : Hydroxyl at position 4, methoxy groups at 3 and 4.
• Electronic Effects : The para-hydroxyl group relative to the carboxylic acid may influence acidity (pKa) and hydrogen-bonding capacity compared to the meta-formyl substituent in the target compound.
• Synthesis : Often derived from demethylation or selective protection/deprotection strategies .

2-Bromo-4,5-dimethoxybenzoic Acid

• Mechanistic Insight : Demonstrates the influence of halogen position on stability; the formyl group’s electron-withdrawing nature may suppress similar rearrangements.

Comparative Data Table

Compound Name	Substituents	Molecular Weight	Key Properties/Reactivity	Applications
3-Formyl-4,5-dimethoxybenzoic acid	3-CHO, 4/5-OCH₃	210.18 (calc.)	Electrophilic formyl group	Synthetic intermediate, drug design
3-Iodo-4,5-dimethoxybenzoic acid	3-I, 4/5-OCH₃	322.10 (calc.)	Halogenation reactivity	Telomerase inhibitor synthesis
3-Hydroxy-4,5-dimethoxybenzoic acid	3-OH, 4/5-OCH₃	198.17	High polarity, H-bond donor	Proteomics research
4-Hydroxy-3,5-dimethoxybenzoic acid	4-OH, 3/5-OCH₃	198.17	Para-hydroxyl, moderate acidity	Food/cosmetic additives
2-Bromo-4,5-dimethoxybenzoic acid	2-Br, 4/5-OCH₃	261.04	Bromine migration under demethylation	Mechanistic studies

Key Research Findings

• Reactivity in Demethylation : Unlike brominated analogs, 3-formyl-4,5-dimethoxybenzoic acid is less prone to halogen-like rearrangements due to the formyl group’s stability under acidic conditions .
• Biological Activity : Iodinated derivatives (e.g., 3-iodo-4,5-dimethoxybenzoic acid) show promise in telomerase inhibition, suggesting that the formyl analog could be modified for similar therapeutic roles .
• Solubility and Polarity : The hydroxylated analogs (e.g., 3-hydroxy-4,5-dimethoxybenzoic acid) exhibit higher aqueous solubility, making them preferable for biochemical assays, whereas the formyl derivative may excel in organic synthesis .